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Executive Summary

4-Octylphenethyl methanesulfonate (C17H25803S) is a lipophilic sulfonate ester commonly
encountered as an intermediate in the synthesis of Fingolimod (FTY720) and its deuterated
analogs. As an alkyl mesylate, it possesses a structural alert for genotoxicity (alkylating agent).
Unlike volatile lower alkyl mesylates (MMS, EMS), its high molecular weight (312.47 g/mol )
and lipophilicity present unique challenges in detection and purging.

This guide outlines the definitive structural elucidation workflow, distinguishing this molecule
from its hydrolysis product (alcohol) and potential regioisomers, while establishing a control
strategy compliant with ICH M7 guidelines.

Synthetic Origin & Chemical Context[1][2][3]

To accurately elucidate the structure, one must understand the synthetic vector. This molecule
is typically generated via the nucleophilic substitution of 4-octylphenethyl alcohol with
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methanesulfonyl chloride (MsCI) in the presence of a base (TEA or DIPEA).

Reaction Scheme

Critical Quality Attribute (CQA): The conversion of the hydroxyl group to the mesylate is the
defining transformation. Analytical monitoring must confirm the disappearance of the broad -OH
stretch (IR) and the downfield shift of the ethylene protons (NMR).

Analytical Strategy: The Elucidation Workflow

The following workflow ensures orthogonal validation of the structure, separating the target
analyte from the matrix.
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Figure 1: Orthogonal analytical workflow for structural confirmation.

Detailed Structural Elucidation
Mass Spectrometry (LC-MS/ESI)[4][5]

Due to the lability of the sulfonate ester, the molecular ion

is often weak. Soft ionization (ESI) in positive mode is preferred.

o Parent lon: Expect

at m/z 335.16 or
at m/z 330.2.

o Fragmentation Pattern: The mesylate group is a good leaving group. High-energy collision
(CID) typically yields the 4-octylphenethyl cation (m/z 217) via the loss of methanesulfonic
acid (MsOH, 96 Da).
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Figure 2: Predicted ESI-MS fragmentation pathway showing the characteristic loss of the

mesylate group.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for confirming the mesylation. The diagnostic shift occurs at the
methylene group adjacent to the oxygen.

Solvent: CDCIs (Chloroform-d) is recommended due to the molecule's lipophilicity.

Table 1: TH NMR Assignment (400 MHz, CDCIs)
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2D NMR Validation (HMBC)

To prove the sulfonate is attached to the ethyl chain (and not a ring sulfonation artifact):
o Correlation: Look for a strong HMBC cross-peak between the mesylate methyl protons (

2.88) and the sulfonate ester carbonyl-equivalent carbon (not observable) or, more
practically, the coupling of the -CH2-OMs protons (

4.40) to the ipso-carbon of the aromatic ring.

Infrared Spectroscopy (FT-IR)

¢ (S=0) Asymmetric: ~1350 cm™1
e (S=0) Symmetric: ~1175 cm~1

e Absence: No broad -OH stretch at 3400 cm~* (confirms reaction completion).

Genotoxicity & Risk Assessment (ICH M7)

As a sulfonate ester, 4-Octylphenethyl methanesulfonate is classified as a Class 1 Potential
Genotoxic Impurity (PGI) (known mutagenic carcinogenic structures).

Mechanism: Alkylating agent capable of transferring the octylphenethyl group to DNA bases
(guanine N7 position).

e Regulatory Limit: Under ICH M7, if the compound is an intermediate, it must be purged to
below the Threshold of Toxicological Concern (TTC). For lifetime exposure, thisis 1.5 u
g/day .

e Purge Factor: Due to its high lipophilicity (LogP > 5), this impurity is unlikely to purge via
aqueous washes. It requires crystallization or chromatographic removal.

o Detection: Standard HPLC-UV is often insufficient due to the weak chromophore of the
simple benzene ring relative to the mesylate noise. LC-MS/MS (MRM mode) is required for
ppm-level quantification.

Experimental Protocols
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Synthesis (Lab Scale for Standard Generation)

o Dissolve 1.0 eq of 4-octylphenethyl alcohol in anhydrous Dichloromethane (DCM).
e Cool to 0°C under Nitrogen atmosphere.

e Add 1.5 eq of Triethylamine (EtsN).

e Add 1.2 eq of Methanesulfonyl chloride (MsCI) dropwise. Exotherm expected.

o Stir at 0°C for 1 hour, then warm to Room Temperature (RT).

e Quench with saturated NaHCOs. Extract with DCM.

 Isolate: Dry organic layer over MgSOea, filter, and concentrate.

o Note: The product is often a low-melting solid or viscous oil. Store at -20°C to prevent
hydrolysis.

Analytical Method (LC-MS)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8um).
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Gradient: 50% B to 95% B over 10 mins (High organic required to elute the octyl chain).

o Detection: ESI Positive, SIM mode (Target m/z 335.1 [M+Na])).

References
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(General reference for Alkyl Mesylate chemistry).

« National Institute of Standards and Technology (NIST).Mass Spectra of Alkyl
Methanesulfonates.

e ChemicalBook.4-Octylphenethyl methanesulfonate Product Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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